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Abstract
This technical guide provides a comprehensive overview of the available thermochemical data

for 4-Bromobenzenesulfonyl chloride (CAS No. 98-58-8). Due to a lack of direct

experimental values in publicly accessible literature for properties such as enthalpy of

formation, entropy, and heat capacity, this document compiles essential physical properties and

offers insights into its chemical reactivity and synthesis. Furthermore, detailed, generalized

experimental protocols for key thermochemical measurement techniques—Combustion

Calorimetry, Differential Scanning Calorimetry (DSC), and the Knudsen Effusion Method—are

presented as a practical resource for researchers seeking to determine these properties. This

guide also includes visualizations of the primary synthesis pathway and common reactions of

4-Bromobenzenesulfonyl chloride to aid in understanding its chemical behavior.

Introduction
4-Bromobenzenesulfonyl chloride, a white to light yellow crystalline solid, is a pivotal reagent

in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its utility

stems from the reactive sulfonyl chloride functional group, which readily participates in

nucleophilic substitution reactions, making it an excellent precursor for the synthesis of

sulfonamides and other sulfonyl derivatives.[1] Despite its widespread use, a comprehensive,
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publicly available dataset of its fundamental thermochemical properties is notably absent.

Understanding these properties is crucial for process safety, reaction optimization, and

computational modeling in drug development and materials science. This guide aims to bridge

this gap by consolidating known physical data and providing detailed, adaptable experimental

methodologies for their determination.

Physicochemical and Thermochemical Data
Direct experimental thermochemical data for 4-Bromobenzenesulfonyl chloride, such as

standard enthalpy of formation (ΔHf°), standard molar entropy (S°), and heat capacity (Cp), are

not readily available in the reviewed literature. However, a compilation of its known physical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromobenzenesulfonyl Chloride

Property Value Source(s)

Molecular Formula C₆H₄BrClO₂S [1][2][3]

Molecular Weight 255.51 g/mol [2][4]

CAS Number 98-58-8 [2][3]

Melting Point 73-77 °C (lit.) [2][5]

Boiling Point 153 °C at 15 mmHg (lit.) [2][5]

Appearance
White to light yellow crystalline

solid
[1]

Solubility

Soluble in organic solvents like

dichloromethane and

chloroform; insoluble in water.

[1]

For comparative purposes, the sulfur-chlorine bond dissociation enthalpy in the related

compound, benzenesulfonyl chloride, has been measured by photoacoustic calorimetry to be

approximately 295 kJ mol⁻¹.[6] This value provides an estimation of the energy required to

homolytically cleave the S-Cl bond in similar aromatic sulfonyl chlorides.
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Experimental Protocols for Thermochemical
Analysis
To empower researchers to obtain the specific thermochemical data for 4-
Bromobenzenesulfonyl chloride, this section details generalized experimental protocols for

three key analytical techniques. These protocols are based on established methodologies for

similar organic compounds.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
Combustion calorimetry is a standard method to determine the enthalpy of combustion of a

substance, from which the standard enthalpy of formation can be calculated.[7] For

halogenated compounds like 4-Bromobenzenesulfonyl chloride, special considerations are

necessary to ensure complete combustion and to account for the formation of acidic products.

[8]

Objective: To determine the standard enthalpy of combustion (ΔHc°) of 4-
Bromobenzenesulfonyl chloride.

Materials:

Parr-type bomb calorimeter

High-precision thermometer (±0.001 °C)

Pellet press

Ignition unit

Oxygen cylinder with pressure regulator

Crucible (platinum or quartz)

4-Bromobenzenesulfonyl chloride (high purity)

Benzoic acid (as a standard for calibration)
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Distilled water

Fuse wire (e.g., platinum or nickel-chromium)

Sodium carbonate or arsenious oxide solution (to absorb and quantify halogen and sulfur

products)

Procedure:

Calorimeter Calibration:

Accurately weigh approximately 1 g of benzoic acid into the crucible.

Place the crucible in the bomb, attach the fuse wire, and add a known volume of distilled

water (typically 1 mL).

Seal the bomb and pressurize with oxygen to approximately 30 atm.

Immerse the bomb in the calorimeter bucket containing a known mass of water.

Allow the system to equilibrate and record the initial temperature for several minutes.

Ignite the sample and record the temperature at regular intervals until a constant final

temperature is reached.

Determine the heat capacity of the calorimeter using the known enthalpy of combustion of

benzoic acid.

Sample Measurement:

Prepare a pellet of approximately 0.8-1.0 g of 4-Bromobenzenesulfonyl chloride.

Place the pellet in the crucible. To aid combustion, a known mass of a combustion aid (like

mineral oil) can be used.

Add a known volume of a suitable absorbing solution (e.g., sodium carbonate) to the bomb

to capture the acidic combustion products (HCl, H₂SO₄, HBr).
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Repeat the pressurization, immersion, and combustion procedure as performed for the

benzoic acid standard.

Product Analysis:

After combustion, vent the bomb and collect the liquid contents.

Analyze the solution for the amounts of hydrochloric acid, sulfuric acid, and hydrobromic

acid formed, typically by titration.

Calculations:

Correct the observed temperature rise for heat exchange with the surroundings.

Calculate the total heat released using the calorimeter's heat capacity.

Subtract the heat contributions from the ignition wire and any combustion aid.

Apply corrections for the formation of acids (Washburn corrections).

Calculate the standard enthalpy of combustion (ΔHc°) per mole of the sample.

Thermal Stability and Phase Transitions by Differential
Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

[9] It is valuable for determining melting point, purity, and heat of fusion.

Objective: To determine the melting point and enthalpy of fusion (ΔHfus) of 4-
Bromobenzenesulfonyl chloride.

Materials:

Differential Scanning Calorimeter

Aluminum or hermetically sealed sample pans and lids
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Crimper for sealing pans

High-purity indium (for temperature and enthalpy calibration)

4-Bromobenzenesulfonyl chloride sample (3-5 mg)

Nitrogen or argon gas supply for purging

Procedure:

Instrument Calibration:

Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium

standard. Heat the indium sample at a controlled rate (e.g., 10 °C/min) and compare the

observed melting point and enthalpy of fusion to the known values.

Sample Preparation:

Accurately weigh 3-5 mg of 4-Bromobenzenesulfonyl chloride into an aluminum DSC

pan.

Seal the pan using a crimper. For volatile samples or to prevent decomposition,

hermetically sealed pans are recommended.

DSC Analysis:

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample at a constant rate, for example, 10 °C/min, under a nitrogen atmosphere.

The temperature program should span a range that includes the expected melting point

(e.g., from 30 °C to a temperature above its melting point, such as 100 °C).[10]

Record the heat flow as a function of temperature.

Data Analysis:
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The melting point is determined as the onset or peak temperature of the endothermic

transition.

The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.

Vapor Pressure and Enthalpy of Sublimation by the
Knudsen Effusion Method
The Knudsen effusion method is used to determine the vapor pressure of solids with very low

vapor pressures.[11][12] From the temperature dependence of the vapor pressure, the

enthalpy of sublimation (ΔHsub) can be calculated using the Clausius-Clapeyron equation.

Objective: To determine the vapor pressure and enthalpy of sublimation of 4-
Bromobenzenesulfonyl chloride.

Materials:

Knudsen effusion cell with a small orifice of known area

High-vacuum system

Thermogravimetric analyzer (TGA) or a microbalance capable of operating under high

vacuum

Temperature-controlled furnace

4-Bromobenzenesulfonyl chloride sample

Procedure:

Sample Preparation:

Place a small, accurately weighed amount of 4-Bromobenzenesulfonyl chloride into the

Knudsen cell. To remove volatile impurities, a preliminary sublimation of about 5% of the

sample mass can be performed.[11]

Experimental Setup:
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Place the Knudsen cell within the high-vacuum chamber, coupled to the microbalance or

TGA.

Evacuate the system to a high vacuum (e.g., 10⁻⁵ to 10⁻⁷ Torr).

Isothermal Measurement:

Heat the cell to a desired constant temperature and allow it to stabilize.

Continuously monitor the mass loss of the sample over time. The rate of mass loss should

be linear.

Temperature-Dependent Measurements:

Repeat the isothermal measurements at several different temperatures within a range

where a measurable mass loss occurs without thermal decomposition.

Calculations:

The vapor pressure (P) at each temperature (T) is calculated from the rate of mass loss (

dm/dt ) using the Knudsen equation: P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where A is the

area of the orifice, R is the ideal gas constant, and M is the molar mass of the substance.

The enthalpy of sublimation (ΔHsub) is determined from the slope of a plot of ln(P) versus

1/T, according to the Clausius-Clapeyron equation: d(ln P)/d(1/T) = -ΔHsub/R

Synthesis and Reactivity
4-Bromobenzenesulfonyl chloride is a key intermediate in many chemical syntheses. Its

reactivity is dominated by the electrophilic nature of the sulfonyl chloride group.

Synthesis Pathway
The most common laboratory and industrial synthesis of 4-Bromobenzenesulfonyl chloride
involves the chlorosulfonation of bromobenzene or the chlorination of 4-bromobenzenesulfonic

acid.[13] A typical route is the reaction of 4-bromobenzenesulfonic acid with a chlorinating

agent such as thionyl chloride (SOCl₂).[13]
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4-Bromobenzenesulfonic acid
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Caption: Synthesis of 4-Bromobenzenesulfonyl chloride.

Common Reactions
The primary application of 4-Bromobenzenesulfonyl chloride is as a sulfonylating agent.[13]

It readily reacts with nucleophiles, such as amines, to form stable sulfonamides.[13] This

reaction is fundamental in the synthesis of many pharmaceutical compounds.

4-Bromobenzenesulfonyl chloride

Sulfonamide

Nucleophilic Substitution

Primary or Secondary Amine

Nucleophile

Click to download full resolution via product page

Caption: Formation of sulfonamides from 4-Bromobenzenesulfonyl chloride.

Conclusion
While direct experimental thermochemical data for 4-Bromobenzenesulfonyl chloride remain

elusive in the public domain, this technical guide provides a consolidated resource of its known

physical properties and outlines detailed experimental protocols for the determination of its

enthalpy of combustion, thermal stability, and vapor pressure. The provided synthesis and

reaction pathway diagrams offer a clear visual representation of its chemical utility. It is hoped

that this guide will serve as a valuable tool for researchers and professionals in drug
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development and chemical synthesis, encouraging and facilitating the experimental

determination of the fundamental thermochemical properties of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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